Cas no 54644-18-7 (3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride)

• Product Name: 3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride
• CAS No: 54644-18-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2186661
• PubChem ID: 549393
• Update Time: 2025-04-21

3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride
• 4,7-Dimethylhexahydro-2-benzofuran-1,3-dione #
• SCHEMBL10519002
• 54644-18-7
• 1,3-Isobenzofurandione, hexahydro-4,7-dimethyl-
• DB-304278
• DKEVJZAPFJJLJS-UHFFFAOYSA-N

• Inchi： 1S/C10H14O3/c1-5-3-4-6(2)8-7(5)9(11)13-10(8)12/h5-8H,3-4H2,1-2H3
• InChI Key： DKEVJZAPFJJLJS-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)CCC(C)C2C1=O)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans